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Compound of Interest

Compound Name: (-)-Praeruptorin B

Cat. No.: B8099874 Get Quote

Introduction
(-)-Praeruptorin B is a significant pyranocoumarin found in the roots of Peucedanum

praeruptorum Dunn, a plant widely used in traditional medicine. As a key bioactive component,

accurate and precise quantification of (-)-Praeruptorin B is essential for quality control,

pharmacokinetic studies, and drug development. This application note details a validated High-

Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) method for the

reliable determination of (-)-Praeruptorin B.

Instrumentation and Chromatographic Conditions
The analysis was performed on an Agilent 1260 Infinity series HPLC system equipped with a

diode array detector (or equivalent).

Table 1: HPLC-DAD System Parameters
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Parameter Value

Column Phenomenex Luna C18 (5 µm, 4.6 x 250 mm)

Mobile Phase
A: Distilled water with 0.1% phosphoric acidB:

Acetonitrile with 0.1% phosphoric acid

Gradient Elution

0-10 min, 20% B10-20 min, 20-40% B20-40

min, 40-70% B40-50 min, 70-100% B50-55 min,

100% B

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 25 °C

Detection Wavelength 330 nm

Run Time 55 minutes

Method Validation Summary
The described method was validated for linearity, accuracy, and precision.

Table 2: Method Validation Parameters for (-)-Praeruptorin B

Parameter Result

Linearity Range 50.0 - 200.0 µg/mL

Correlation Coefficient (r²) > 0.999

Accuracy (Recovery) 98.55% - 101.34%

Precision (RSD%) Intra-day: < 2.0%Inter-day: < 2.0%

Limit of Detection (LOD) 0.15 µg/mL

Limit of Quantification (LOQ) 0.50 µg/mL

Detailed Experimental Protocols
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Protocol 1: Standard Solution Preparation
Primary Stock Solution (1000 µg/mL):

Accurately weigh 10 mg of (-)-Praeruptorin B reference standard.

Dissolve in a 10 mL volumetric flask using methanol as the solvent.

Sonicate for 5 minutes to ensure complete dissolution.

Store the stock solution at 4°C, protected from light.

Working Standard Solutions:

Prepare a series of working standard solutions by diluting the primary stock solution with

methanol to achieve concentrations within the linear range (e.g., 50, 100, 150, and 200

µg/mL).

These solutions are used to construct the calibration curve.

Protocol 2: Sample Preparation (from Peucedanum
praeruptorum Roots)

Sample Grinding:

Grind the dried roots of Peucedanum praeruptorum into a fine powder (approximately 40-

60 mesh).

Extraction:

Accurately weigh 1.0 g of the powdered sample into a centrifuge tube.

Add 20 mL of methanol to the tube.

Vortex for 1 minute to ensure thorough mixing.

Perform ultrasonic-assisted extraction in a water bath at room temperature for 30 minutes.

Filtration and Dilution:
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Centrifuge the extract at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

If necessary, dilute the filtrate with methanol to bring the concentration of (-)-Praeruptorin
B within the calibration range.
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Caption: Workflow for HPLC-DAD analysis of (-)-Praeruptorin B.
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Caption: Putative signaling pathway of (-)-Praeruptorin B.

To cite this document: BenchChem. [Application Note: Quantitative Analysis of (-)-
Praeruptorin B using HPLC-DAD]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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